HDAC6-IN-3f
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
HDAC6-IN-3f is a potent and selective hdac6 inhibitor
Scientific Research Applications
Selective Histone Deacetylase 6 (HDAC6) Degraders
HDAC6, involved in various cellular processes like protein stability and cell motility, is studied for its selective inhibition. The development of selective HDAC6 degraders, particularly those recruiting Von Hippel-Lindau (VHL) E3 ubiquitin ligase, has shown potential in removing HDAC6 and studying its related cellular pathways. These compounds demonstrate potent effects without the limitations posed by multifunctional degraders, making them significant in understanding HDAC6's role in cellular functions and as potential candidates in therapeutic development (Yang et al., 2020).
HDAC6 in Diverse Cellular Processes
HDAC6's unique specificity for non-histone proteins marks its distinct regulatory role in diverse biological processes and diseases. Its involvement in various cellular functions and its potential as a therapeutic target for diseases, including cancers and neurodegenerative diseases, make it a significant focus in scientific research. The complexity and the significance of HDAC6 in disease mechanisms underscore the necessity of understanding its structure and function for developing novel and effective HDAC6-selective inhibitors (Li et al., 2012).
HDAC6 in Cancer Progression and Treatment
The role of HDAC6 in cancer, particularly its contribution to oncogenic cell transformation and its interaction with various cellular components and pathways, has been a critical area of study. It has been identified as a potential marker for prognosis in cancer due to its correlation with tumorigenesis and cell survival. Understanding the role of HDAC6 in cancer cell motility, transcription, and translation, as well as its potential as a therapeutic target, is essential for advancing cancer treatment strategies (Aldana-Masangkay & Sakamoto, 2010).
HDAC6 in Neurodegenerative Diseases
HDAC6 inhibition has shown promise as a therapeutic approach for neurodegenerative diseases. The unique properties of HDAC6, including its isoform selectivity and distinct regulatory roles, make it an attractive target for drug development. The discovery of HDAC6-selective inhibitors and their potential in treating neurodegenerative conditions underscore the therapeutic significance of HDAC6 in this field (Shen & Kozikowski, 2019).
Properties
Molecular Formula |
C20H19N3O3 |
---|---|
Molecular Weight |
349.39 |
IUPAC Name |
N-Hydroxy-3-(2-methyl-4-oxo-3-phenethyl-3,4-dihydro-quinazolin-7-yl)-acrylamide |
InChI |
InChI=1S/C20H19N3O3/c1-14-21-18-13-16(8-10-19(24)22-26)7-9-17(18)20(25)23(14)12-11-15-5-3-2-4-6-15/h2-10,13,26H,11-12H2,1H3,(H,22,24)/b10-8+ |
InChI Key |
NVEBAMFLYZFKKW-CSKARUKUSA-N |
SMILES |
O=C(NO)/C=C/C1=CC(N=C(C)N2CCC3=CC=CC=C3)=C(C=C1)C2=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
HDAC6-IN-3f; HDAC6 IN 3f; HDAC6IN3f |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.